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Cat. No.: B15402860 Get Quote

An In-Depth Technical Guide to the Physicochemical Properties of Methyl (Z)-7-hexadecenoate

Authored by a Senior Application Scientist
Introduction
Methyl (Z)-7-hexadecenoate is a monounsaturated fatty acid methyl ester (FAME) that has

garnered interest within various scientific disciplines. It is formally the methyl ester of (Z)-7-

hexadecenoic acid.[1] As a naturally occurring molecule, it has been identified as a metabolite

in plants, fungi, and algae.[2] Its presence is particularly noted in the cellular membranes of

certain autotrophic bacteria, such as those from the genus Nitrospira, which are nitrite-oxidizing

bacteria.[3] This unique biochemical footprint makes it a valuable biomarker for studying

specific microbial populations in environmental samples.[3] Furthermore, its role as a

nitrification inhibitor suggests potential applications in agriculture and environmental

management.[1][2]

This guide provides a comprehensive overview of the core physical, chemical, and spectral

properties of methyl (Z)-7-hexadecenoate. It is intended for researchers, chemists, and drug

development professionals who require a detailed understanding of this compound for

applications ranging from analytical standard development to its use as a synthetic building

block or biological probe.
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The fundamental identity of a molecule is rooted in its structure. Methyl (Z)-7-hexadecenoate

possesses a 17-carbon backbone with a single cis-configured double bond located between

the seventh and eighth carbon atoms (counting from the carboxyl end). The esterification of the

carboxylic acid with methanol completes the structure.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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